Cas no 52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-)

Benzenesulfonylchloride, 4-dodecyl- structure
52499-14-6 structure
Product Name:Benzenesulfonylchloride, 4-dodecyl-
CAS No:52499-14-6
MF:C18H29ClO2S
MW:344.939663648605
MDL:MFCD00961845
CID:375482
PubChem ID:104215
Update Time:2025-09-27

Benzenesulfonylchloride, 4-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylchloride, 4-dodecyl-
    • 4-DODECYLBENZENESULFONYL CHLORIDE
    • 4-(n-dodecyl)benzenesulfonyl chloride
    • 4-dodecylbenzene-1-sulfonyl chloride
    • 4-dodecyl-benzenesulfonyl chloride
    • 4-n-Dodecylbenzolsulfonylchlorid
    • EINECS 257-966-3
    • p-Dodecylbenzenesulfonyl chloride
    • p-Dodecylbenzenesulphonyl chloride
    • SCHEMBL282368
    • FT-0744517
    • p-n-Dodecylbenzenesulfonyl Chloride
    • NS00032517
    • DTXSID50200492
    • A1-21318
    • VLBSKIZWQATQRK-UHFFFAOYSA-N
    • MFCD00961845
    • 4-DODECYLBENZENESULFONYLCHLORIDE
    • 52499-14-6
    • MDL： MFCD00961845
    • Inchi： 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3
    • InChI Key： VLBSKIZWQATQRK-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 344.15800
  • Monoisotopic Mass: 344.157679
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Density: 1.064
  • Boiling Point: 427.1°Cat760mmHg
  • Flash Point: 212.1°C
  • Refractive Index: 1.504
  • PSA: 42.52000
  • LogP: 7.15830

Benzenesulfonylchloride, 4-dodecyl- Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzenesulfonylchloride, 4-dodecyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB287230-25 g
4-Dodecylbenzenesulfonyl chloride, 95%; .
 52499-14-6 95%
25 g
 €469.50 2023-07-20
abcr
AB287230-25g
4-Dodecylbenzenesulfonyl chloride, 95%; .
 52499-14-6 95%
25g
 €469.50 2024-06-09
Ambeed
A645686-1g
4-Dodecylbenzenesulfonylchloride
 52499-14-6 98%
1g
 $14.0 2024-04-18
Ambeed
A645686-5g
4-Dodecylbenzenesulfonylchloride
 52499-14-6 98%
5g
 $47.0 2024-04-18

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